Cas no 54126-68-0 (1,2-Propanediol, 3-[(3-chloro-2-pyridinyl)oxy]-)

• Product Name: 1,2-Propanediol, 3-[(3-chloro-2-pyridinyl)oxy]-
• CAS No: 54126-68-0
• MF: C₈H₁₀ClNO₃
• MW: 203.622901439667
• CID: 355460
• PubChem ID: 20483499
• Update Time: 2025-04-19

1,2-Propanediol, 3-[(3-chloro-2-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-[(3-chloro-2-pyridinyl)oxy]-
• 3-(3-chloropyridin-2-yl)oxypropane-1,2-diol
• 3-[(3-Chloropyridin-2-yl)oxy]propane-1,2-diol
• 3-chloro-2-(2',3'-dihydroxy-propoxy)-pyridine
• WWAOSMWRXUSCOZ-UHFFFAOYSA-N
• 54126-68-0
• DTXSID30607869
• SCHEMBL11142452

• Inchi： 1S/C8H10ClNO3/c9-7-2-1-3-10-8(7)13-5-6(12)4-11/h1-3,6,11-12H,4-5H2
• InChI Key： WWAOSMWRXUSCOZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CN=C1OCC(CO)O

Computed Properties

• Exact Mass: 203.035
• Monoisotopic Mass: 203.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• PSA: 62.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers